![molecular formula C11H12O3 B101866 Methyl 3-Hydroxy-2-methylene-3-phenylpropionate CAS No. 18020-59-2](/img/structure/B101866.png)
Methyl 3-Hydroxy-2-methylene-3-phenylpropionate
Overview
Description
“Methyl 3-Hydroxy-2-methylene-3-phenylpropionate” is a chemical compound with the molecular formula C11H12O3 . It is used as a synthetic intermediate and has a molecular weight of 192.21 .
Molecular Structure Analysis
The InChI code of this compound is1S/C11H12O3/c1-8(11(13)14-2)10(12)9-6-4-3-5-7-9/h3-7,10,12H,1H2,2H3
. This indicates the presence of 11 carbon atoms, 12 hydrogen atoms, and 3 oxygen atoms in the molecule. Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 192.21 . Other specific properties such as boiling point, density, and refractive index are not available in the retrieved resources.Scientific Research Applications
Antimicrobial Potential
This compound has been found to have potent antimicrobial activity. Derivatives of 3-hydroxy-2-methylene-3-phenylpropionic acid, synthesized from different aromatic aldehydes and activated vinyl derivatives, have been screened for their antimicrobial activity. Many of these molecules displayed potent antibacterial and antifungal activities .
Synthesis of Baylis-Hillman Adducts
The compound is used in the synthesis of Baylis-Hillman adducts, which are an important class of synthetically useful densely functionalized molecules. These adducts have been extensively used in a number of transformation methodologies .
Molluscicidal Activity
Some Baylis-Hillman adducts, which contain this compound, have been evaluated for molluscicidal activity against Biomphalaria glabrata (Say) snails, the intermediate hosts of Schistosomiasis .
Apoptosis-Inducing Ability
A 2-phenyl-5-amino-uracil derivative with the Baylis-Hillman side chain, which contains this compound, was found to display extremely interesting properties with regard to its apoptosis-inducing ability in HL-60 cells .
Antimalarial Activity
A new class of pyrimidinyl agents was synthesized using the Baylis-Hillman strategy, which involves this compound. Some of these molecules displayed potent antimalarial activity against Plasmodium falciparum in vitro .
Leishmanicidal Activity
High selective leishmanicidal activity of 3-hydroxy-2-methylene-3-(4’-bromophenyl)-propanonitrile and analogous compounds, which contain this compound, has been reported .
Safety and Hazards
properties
IUPAC Name |
methyl 2-[hydroxy(phenyl)methyl]prop-2-enoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12O3/c1-8(11(13)14-2)10(12)9-6-4-3-5-7-9/h3-7,10,12H,1H2,2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VZGOKIHNKHAORQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C(=C)C(C1=CC=CC=C1)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80433115 | |
Record name | Methyl 3-Hydroxy-2-methylene-3-phenylpropionate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80433115 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
192.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 3-Hydroxy-2-methylene-3-phenylpropionate | |
CAS RN |
18020-59-2 | |
Record name | Methyl 3-Hydroxy-2-methylene-3-phenylpropionate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80433115 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Synthesis routes and methods III
Procedure details
Synthesis routes and methods IV
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.